Cas no 2770517-68-3 (2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol)

• Product Name: 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol
• CAS No: 2770517-68-3
• MF: C₁₅H₂₂O₅S
• MW: 314.397183895111
• CID: 6359690
• PubChem ID: 165993038
• Update Time: 2025-08-03

2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-37395360
• 2-{1-hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol
• 2770517-68-3
• 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol

• Inchi： 1S/C15H22O5S/c1-11-6-8-12(9-7-11)21(18,19)20-10-15(17)13-4-2-3-5-14(13)16/h6-9,13-17H,2-5,10H2,1H3
• InChI Key： MPNJSAUNABLBTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1CCCCC1O)O

Computed Properties

• Exact Mass: 314.11879497g/mol
• Monoisotopic Mass: 314.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol

Research Briefing on 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol (CAS: 2770517-68-3)

In recent years, the compound 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol (CAS: 2770517-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both hydroxy and tosyloxy functional groups in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of chiral building blocks for pharmaceuticals. The cyclohexanol moiety, combined with the tosyloxyethyl group, provides a scaffold that can be further modified to produce enantiomerically pure compounds. This is particularly valuable in the development of drugs targeting central nervous system (CNS) disorders, where stereochemistry plays a critical role in biological activity. Recent publications have highlighted its utility in the asymmetric synthesis of beta-blockers and other cardiovascular agents.

Another significant aspect of research on 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol is its potential as a modulator of enzyme activity. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and phosphatases, which are often implicated in cancer and inflammatory diseases. These findings suggest that this compound could serve as a lead structure for the development of novel kinase inhibitors. Further mechanistic studies are underway to explore its binding affinity and selectivity against specific enzyme targets.

The synthetic accessibility of this compound has also been a focal point of recent investigations. Researchers have developed optimized protocols for its preparation, involving multi-step organic transformations with high yields and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further pharmacological testing. Additionally, green chemistry approaches have been explored to minimize environmental impact during synthesis.

In conclusion, 2-{1-Hydroxy-2-[(4-methylbenzenesulfonyl)oxy]ethyl}cyclohexan-1-ol (CAS: 2770517-68-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its structural versatility, combined with its emerging pharmacological profile, positions it as a valuable tool for medicinal chemists. Future research directions may include in vivo efficacy studies, toxicity profiling, and the exploration of its derivatives for enhanced therapeutic effects. The ongoing studies underscore the importance of this compound in advancing our understanding of structure-activity relationships and its potential to contribute to the development of next-generation pharmaceuticals.